Cas no 2411237-19-7 (2-Chloro-N-[(1-methylindazol-6-yl)methyl]propanamide)

• Product Name: 2-Chloro-N-[(1-methylindazol-6-yl)methyl]propanamide
• CAS No: 2411237-19-7
• MF: C₁₂H₁₄ClN₃O
• MW: 251.712061405182
• CID: 5357995
• Update Time: 2025-08-04

2-Chloro-N-[(1-methylindazol-6-yl)methyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-[(1-methylindazol-6-yl)methyl]propanamide
• Z3774883353
• 2-chloro-N-[(1-methyl-1H-indazol-6-yl)methyl]propanamide

• Inchi： 1S/C12H14ClN3O/c1-8(13)12(17)14-6-9-3-4-10-7-15-16(2)11(10)5-9/h3-5,7-8H,6H2,1-2H3,(H,14,17)
• InChI Key： QTRUZWSCGDPOMM-UHFFFAOYSA-N
• SMILES： ClC(C)C(NCC1C=CC2C=NN(C)C=2C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• XLogP3: 1.7
• Topological Polar Surface Area: 46.9

Additional information on 2-Chloro-N-[(1-methylindazol-6-yl)methyl]propanamide

2-Chloro-N-[(1-methylindazol-6-yl)methyl]propanamide (CAS No. 2411237-19-7)

2-Chloro-N-[(1-methylindazol-6-yl)methyl]propanamide, a compound with the CAS registry number 2411237-19-7, is an organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of indazole derivatives, which are known for their diverse biological activities and potential applications in drug discovery. The structure of this compound consists of a propanamide backbone with a chlorine substituent at the second position and a methylindazole moiety attached via a methylene group to the nitrogen atom of the amide.

The indazole ring system in this compound is a key structural feature that contributes to its unique chemical properties. Indazoles are heterocyclic compounds composed of a benzene ring fused with an imidazole ring, making them structurally similar to purines but with distinct electronic properties. The presence of the methyl group at position 1 of the indazole ring further modulates the electronic environment, potentially enhancing its interaction with biological targets.

Recent studies have highlighted the importance of indazole derivatives in medicinal chemistry, particularly as scaffolds for designing kinase inhibitors, anti-inflammatory agents, and anticancer drugs. For instance, research published in 2023 demonstrated that certain indazole-based compounds exhibit potent inhibitory activity against protein kinase A (PKA), a key enzyme involved in cellular signaling pathways. This suggests that 2-Chloro-N-[(1-methylindazol-6-yl)methyl]propanamide and its analogs could be valuable leads for developing therapeutics targeting PKA-related diseases such as cancer and inflammatory disorders.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the indazole core. One common approach is the condensation of o-aminoaryl aldehydes or ketones with carbonyl compounds under appropriate conditions. Subsequent functionalization steps, such as chlorination and amidation, are then employed to introduce the desired substituents. The use of microwave-assisted synthesis has been shown to significantly accelerate this process while maintaining high yields and purity.

From a pharmacological perspective, 2-Chloro-N-[(1-methylindazol-6-yl)methyl]propanamide exhibits interesting properties that make it a promising candidate for further investigation. Preclinical studies have revealed that this compound demonstrates moderate to high potency in inhibiting various enzymatic targets, including histone deacetylases (HDACs) and tyrosine kinases. Its ability to modulate these enzymes suggests potential applications in treating conditions such as neurodegenerative diseases and cancer.

Moreover, computational studies using molecular docking techniques have provided insights into the binding modes of this compound with its target proteins. These studies indicate that the chlorine substituent plays a critical role in stabilizing interactions through hydrogen bonding and hydrophobic effects. Additionally, the flexibility of the methylene linker allows for optimal positioning within the active site of target enzymes, further enhancing its binding affinity.

In terms of toxicity and pharmacokinetics, preliminary data suggest that this compound exhibits acceptable safety profiles in vitro and in animal models. However, further studies are required to fully characterize its absorption, distribution, metabolism, and excretion (ADME) properties. Understanding these parameters will be crucial for determining its suitability as a drug candidate.

Looking ahead, researchers are exploring various strategies to optimize the biological activity and pharmacokinetic properties of 2-Chloro-N-[(1-methylindazol-6-yl)methyl]propanamide. These include modifying substituents on the indazole ring or altering the length and functionality of the methylene linker. Such modifications could lead to compounds with improved potency, selectivity, and bioavailability.

In conclusion, 2-Chloro-N-[(1-methylindazol-6-yl)methyl]propanamide (CAS No. 2411237-19-7) represents an intriguing molecule with significant potential in drug discovery and development. Its unique structure, coupled with promising biological activity profiles, positions it as a valuable tool for advancing our understanding of disease mechanisms and designing novel therapeutic agents.